Cas no 17176-17-9 (S-Adenosyl-DL-methionine)

• Product Name: S-Adenosyl-DL-methionine
• CAS No: 17176-17-9
• MF: C₁₅H₂₂N₆O₅S
• MW: 398.437381267548
• MDL: MFCD00063498
• CID: 50669
• PubChem ID: 24890653
• Update Time: 2025-09-28

S-Adenosyl-DL-methionine Chemical and Physical Properties

Names and Identifiers

• S-Adenosyl-DL-methionine
• S-(5'-Adenosyl)-DL-methionine
• SAM p-toluenesulfonate salt
• 2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]butanoate
• ADENOSYL-L-METHIONINE P-TOLUENESULFONATE, S-(SH)
• s-(5'-adenosyl)-l-methionine p- toluenesulfonate salt
• AdoMet SAM p-toluenesulfonate salt
• Methionine,S-adenosyl-,DL
• methyl-S-adenosyl-L-Met
• S-Adenosyl methionione
• S-ADENOSYL-L-METHIONINE
• Methionine,S-adenosyl-, DL- (8CI)
• SAM-E
• ADEMETIONINE
• ADEMETHIONINE
• S-Adenosyl-L-methionin
• S-Adenosyl-L-Methtonine
• s-(5'-deoxyadenosine-5'-yl)
• SAME 50% FORMULATED FORM
• AdoMet
• S-adenosylmethionine
• Donamet
• SAMe
• Methioninyladenylate
• S Amet
• adenosylmethionine
• L-S-Adenosylmethionine
• Active methionine
• L-Methionine, S-adenosyl-
• Methionine, S-adenosyl-
• S-adenosyl-L-methioninate
• s-(5-adenosyl)l-methionine
• 6EZ5466ZUX
• SAM
• K093C397UL
• Adenosine, 5'-((3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt, (3S)-
• (3S)-5'-((3-Ami
• Adenosine, 5'-((3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
• DTXSID40169160
• AKOS032953746
• SCHEMBL25176
• NS00084451
• MS-26736
• F82382
• Methionine, S-adenosyl-, DL-
• D07128
• HY-126126
• Ademetionine (INN)
• Ademetionine [USAN:INN]
• Transmetil (TN)
• 17176-17-9
• CS-0090603
• (+-)-5'-((R*)-((R*)-3-Amino-3-carboxypropyl)methylsulfonio)-5'-deoxyadenosine hydroxide, inner salt
• 2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate
• Ademetionine [INN]
• CHEMBL24991
• MEFKEPWMEQBLKI-YDBXVIPQSA-N
• Adenosine,5'-[(3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, inner salt (9CI)

• MDL： MFCD00063498
• Inchi： 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/t7?,8-,10-,11-,14-,27?/m1/s1
• InChI Key： MEFKEPWMEQBLKI-YDBXVIPQSA-N
• SMILES： [S+](C)(CCC(C(=O)[O-])N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 570.15700
• Monoisotopic Mass: 398.13723900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 187
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Powder
• Solubility: H2O: soluble100mg/mL
• PSA: 273.51000
• LogP: 1.33920

S-Adenosyl-DL-methionine Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• RTECS：YQ8650000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides